Cas no 1334509-86-2 (Fmoc-Trp(Me)-OH)
Fmoc Trp (me) -oh is a compound synthesized by (Fmoc onsu and 1-methyl-ltryptophan), which can be used in the synthesis of proteins or peptides
Fmoc-Trp(Me)-OH structure
Fmoc-Trp(Me)-OH Properties
Names and Identifiers
-
- Fmoc-Trp(Me)-OH
- Fmoc-Trp(1-Me)-OH
- N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-1-methyl-L-tryptophan
- (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1-methyl-1H-indol-3-yl)propanoic acid
-
- MFCD02684512
- GDPXIUSEXJJUGT-DEOSSOPVSA-N
- InChI=1S/C27H24N2O4/c1-29-15-17(18-8-6-7-13-25(18)29)14-24(26(30)31)28-27(32)33-16-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-13,15,23-24H,14,16H2,1H3,(H,28,32)(H,30,31)/t24-/m0/s1
- CN1C=C(C2=CC=CC=C21)C[C@H](NC(OCC3C4=CC=CC=C4C5=CC=CC=C53)=O)C(O)=O
Computed Properties
- 440.173607g/mol
- 0
- 4.7
- 2
- 4
- 7
- 440.173607g/mol
- 440.173607g/mol
- 80.6Ų
- 33
- 692
- 0
- 1
- 0
- 0
- 0
- 1
Experimental Properties
- 80.56
- Insuluble (1.1E-3 g/L) (25 ºC),
- White to Yellow Solid
- 1.30±0.1 g/cm3 (20 ºC 760 Torr),
Fmoc-Trp(Me)-OH Price
Fmoc-Trp(Me)-OH Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:1334509-86-2)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:1334509-86-2)
TANG SI LEI
15026964105
2881489226@qq.com
Fmoc-Trp(Me)-OH Related Literature
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Youliang He,Feng Jiang Green Chem., 2023,25, 9080-9085
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Rita Ghosh,Joykrishna Dey,B. V. N. Phani Kumar RSC Adv., 2020,10, 32522-32531
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Stephanie Santos-Díaz,Marcy H. Towns Chem. Educ. Res. Pract., 2021,22, 532-553
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Anna Wojtaszek-Gurdak,Maria Ziolek RSC Adv., 2015,5, 22326-22333
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5. Back matter
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Yan Jin,Xueheng Cheng,Fengzhi Yang,Lei Fu RSC Adv., 2015,5, 107616-107622
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Victor Malgras,Pei He,Kunmiao Wang,Ali Aldalbahi,Saad M. Alshehri,Liang Wang RSC Adv., 2015,5, 31147-31152
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Adam L. Washburn,Ryan C. Bailey Analyst, 2011,136, 227-236
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Vishesh Manjunath,Santosh Bimli,Rupesh S. Devan J. Mater. Chem. C, 2022,10, 15725-15780
1334509-86-2 (Fmoc-Trp(Me)-OH) Related Products
- 86123-11-7(Fmoc-D-Tryptophan)
- 35737-15-6(N(alpha)-Fmoc-L-tryptophan)
- 144701-22-4(Fmoc-DL-tryptophan)
- 2280-01-5(N-Acetyl-D-tryptophan)
- 1164-16-5((S)-2-(((Benzyloxy)carbonyl)amino)-3-(4-hydroxyphenyl)propanoic acid)
- 87-32-1(N-Acetyl-DL-tryptophan)
- 2382-80-1(N-Acetyl-L-tryptophan ethyl ester)
- 1161-13-3(Carbobenzoxyphenylalanine)
- 54-12-6(3,5,38,40,72,74,88,90-Octamethoxy-10,33,45,68-tetraoxa-12,31,47,66,81,92,95,96-octazaheptadecacyclo[40.28.5.57,36.419,59.424,54.12,6.120,23.137,41.155,58.171,75.013,18.025,30.048,53.060,65.177,80.182,85.187,91]hexanonaconta-2(93),3,5,11,13,15,17,19(80),20(92),21,23,25,27,29,31,37,39,41(86),46,48,50,52,54,56,58(81),59(77),60,62,64,66,71(76),72,74,78,82,84,87,89,91(94)-nonatriacontaene-11,32,46,67-tetrol)
- 2279-15-4(Z-D-Trp-OH)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1334509-86-2)Fmoc-Trp(Me)-OH
99%
0.25g
448.0